Cas no 524689-75-6 (S-Pent-4-yn-1-yl Ethanethioate)

• Product Name: S-Pent-4-yn-1-yl Ethanethioate
• CAS No: 524689-75-6
• MF: C₇H₁₀OS
• MW: 142.218700885773
• MDL: MFCD34185848
• CID: 4020129
• PubChem ID: 85829365
• Update Time: 2025-06-08

S-Pent-4-yn-1-yl Ethanethioate Chemical and Physical Properties

Names and Identifiers

• Ethanethioic acid, S-4-pentynyl ester
• S-Pent-4-yn-1-yl Ethanethioate
• 1-(pent-4-yn-1-ylsulfanyl)ethan-1-one
• EN300-28269396
• 524689-75-6
• G31242

• MDL： MFCD34185848
• Inchi： 1S/C7H10OS/c1-3-4-5-6-9-7(2)8/h1H,4-6H2,2H3
• InChI Key： MMLYLFARVSPPTR-UHFFFAOYSA-N
• SMILES： C(SCCCC#C)(=O)C

Computed Properties

• Exact Mass: 142.04523611Da
• Monoisotopic Mass: 142.04523611Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Thiocarboxylic acids and derivatives Thioesters

Additional information on S-Pent-4-yn-1-yl Ethanethioate

Research Briefing on S-Pent-4-yn-1-yl Ethanethioate (CAS: 524689-75-6) in Chemical Biology and Pharmaceutical Applications

S-Pent-4-yn-1-yl Ethanethioate (CAS: 524689-75-6) is a specialized chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its ethanethioate functional group and pent-4-yn-1-yl backbone, serves as a critical intermediate in the synthesis of bioactive molecules and potential drug candidates. Recent studies have explored its utility in click chemistry, bioconjugation, and targeted drug delivery systems, highlighting its role in advancing modern therapeutic strategies.

One of the most notable applications of S-Pent-4-yn-1-yl Ethanethioate is its use in bioorthogonal chemistry, where it acts as a key reagent for copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. This property has been leveraged in the development of novel bioconjugation techniques, enabling the precise labeling and modification of biomolecules such as proteins, nucleic acids, and glycans. Recent research published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in generating stable triazole linkages, which are essential for constructing antibody-drug conjugates (ADCs) with enhanced pharmacokinetic profiles.

In addition to its role in bioconjugation, S-Pent-4-yn-1-yl Ethanethioate has shown promise in the field of prodrug design. A study conducted by researchers at the University of Cambridge (2024) revealed that this compound can be functionalized to create prodrugs with improved solubility and targeted release mechanisms. By incorporating S-Pent-4-yn-1-yl Ethanethioate into prodrug scaffolds, scientists achieved controlled activation of therapeutic agents in specific tissues, thereby minimizing off-target effects and enhancing therapeutic efficacy.

Furthermore, the compound's unique chemical properties have been exploited in the development of fluorescent probes and imaging agents. A recent publication in Chemical Communications (2023) detailed the synthesis of a series of S-Pent-4-yn-1-yl Ethanethioate-derived probes for real-time monitoring of enzymatic activity in live cells. These probes exhibited high selectivity and sensitivity, making them valuable tools for studying cellular processes and disease mechanisms.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of S-Pent-4-yn-1-yl Ethanethioate. Current methodologies often yield suboptimal purity levels, which can impact downstream applications. However, advancements in catalytic systems and purification techniques, as reported in Organic Process Research & Development (2024), are addressing these limitations, paving the way for broader adoption of this compound in industrial and academic settings.

In conclusion, S-Pent-4-yn-1-yl Ethanethioate (CAS: 524689-75-6) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications in bioconjugation, prodrug design, and molecular imaging underscore its potential to drive innovation in drug discovery and development. Ongoing research efforts aimed at optimizing its synthesis and expanding its utility are expected to further solidify its role in the field.